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Compound of Interest

Compound Name: TRC051384

Cat. No.: B1682456 Get Quote

Application Notes and Protocols for TRC051384
For Researchers, Scientists, and Drug Development
Professionals
Introduction

TRC051384 is a small molecule inducer of Heat Shock Protein 70 (HSP70).[1][2][3][4][5] As a

potent activator of Heat Shock Factor 1 (HSF1), the primary transcription factor for HSP70,

TRC051384 leads to elevated chaperone and anti-inflammatory activity. This compound has

demonstrated significant neuroprotective effects, reducing neuronal injury and increasing

survival in preclinical models of ischemic stroke. Its mechanism of action also involves the

inhibition of necroptosis, a form of programmed cell death. These properties make TRC051384
a valuable tool for research in neuroprotection, ischemia, and cellular stress responses.

These application notes provide detailed protocols for the dissolution and experimental use of

TRC051384.
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Property Value Source

CAS Number 867164-40-7

Molecular Formula C₂₅H₃₁N₅O₄

Molecular Weight 465.54 g/mol

Purity ≥98%

Appearance Solid

Solubility in DMSO
Soluble to 100 mM, 93 mg/mL

(199.76 mM), 50 mg/mL

Solubility in Ethanol 5 mg/mL

Solubility in Water Insoluble

Storage of Solid Store at -20°C

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year.
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Figure 1. Signaling pathway of TRC051384.

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of TRC051384,

which can be stored for long-term use and diluted for various experiments.

Materials:

TRC051384 solid
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle TRC051384 in a well-ventilated area or a chemical

fume hood.

Weighing the Compound: Accurately weigh a desired amount of TRC051384 solid using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.655

mg of TRC051384 (Molecular Weight = 465.54 g/mol ).

Dissolution:

Transfer the weighed TRC051384 to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For 4.655 mg of TRC051384,

add 1 mL of DMSO to achieve a 10 mM concentration.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) or sonication can be used to aid dissolution if precipitation occurs.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

2. Preparation of Working Solutions for In Vitro Cell-Based Assays
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This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for

treating cells in culture. The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM TRC051384 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw one aliquot of the 10 mM TRC051384 stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,

it is often beneficial to perform an intermediate dilution. For example, prepare a 1 mM

intermediate solution by diluting the 10 mM stock 1:10 in sterile cell culture medium (e.g., 10

µL of 10 mM stock + 90 µL of medium).

Final Dilution:

Determine the final desired concentration of TRC051384 for your experiment. Effective

concentrations for inducing HSP70 in vitro have been reported in the range of 6.25 µM to

12.5 µM.

Calculate the volume of the stock or intermediate solution needed to achieve the final

concentration in your cell culture volume. For example, to prepare 1 mL of cell culture

medium with a final concentration of 10 µM TRC051384 from a 10 mM stock, you would

add 1 µL of the stock solution (a 1:1000 dilution).

Important: Always add the TRC051384 solution to the cell culture medium and mix well

before adding it to the cells.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. This is crucial to distinguish the effects of

TRC051384 from any effects of the solvent.

Cell Treatment: Replace the existing medium in your cell culture plates with the medium

containing the desired final concentration of TRC051384 or the vehicle control.

Incubation: Incubate the cells for the desired treatment duration. For HSP70 mRNA

induction, a 4-hour treatment has been shown to be effective in HeLa cells.

Experimental Workflow
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Figure 2. General experimental workflow for using TRC051384.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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